Cas no 1807278-96-1 (Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate
• CAS No: 1807278-96-1
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4945170
• Update Time: 2025-11-01

Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-10(18)5-7-3-4-9(13)11(8(7)6-17)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： KAXVAFINZDVIDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate

Introduction to Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807278-96-1)

Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807278-96-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate is C₁₃H₉ClF₃N₂O₃, and it has a molecular weight of approximately 315.66 g/mol. The presence of a cyano group, a chloro substituent, and a trifluoromethoxy group in its structure imparts unique chemical and biological properties to this compound. These functional groups contribute to its reactivity, stability, and potential pharmacological activity.

Synthesis Methods: The synthesis of Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloro-2-cyano-3-(trifluoromethoxy)benzaldehyde with ethyl acetoacetate in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the desired product. Another approach involves the alkylation of 4-chloro-2-cyano-3-(trifluoromethoxy)phenol with ethyl bromoacetate in the presence of a base such as potassium carbonate.

Chemical Properties: Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate is a colorless liquid at room temperature with a boiling point around 150°C at reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of the cyano and trifluoromethoxy groups, making it useful in various analytical techniques.

Biological Activity: Recent studies have highlighted the potential biological activity of Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

In another study published in Bioorganic & Medicinal Chemistry Letters, Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate was found to have significant anti-inflammatory properties. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that this compound could be a valuable lead for the development of new anti-inflammatory drugs.

Applications in Drug Discovery: The unique combination of functional groups in Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate makes it an attractive scaffold for drug discovery efforts. Researchers are actively exploring its potential as a starting point for the development of new therapeutic agents targeting various diseases. For example, ongoing studies are investigating its use as a lead compound for developing novel anticancer drugs with improved efficacy and reduced side effects.

Safety Considerations: While Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate holds great promise for pharmaceutical applications, it is important to handle this compound with care due to its reactivity and potential toxicity. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel.

Conclusion: In summary, Ethyl 4-chloro-2-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807278-96-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological properties, making it an important candidate for further investigation and development into novel therapeutic agents. As research continues to advance, we can expect to see more exciting discoveries related to this fascinating compound.